(2-Cyano-6-(trifluoromethyl)pyridin-4-yl)boronic acid
Description
(2-Cyano-6-(trifluoromethyl)pyridin-4-yl)boronic acid (CAS: 2225178-37-8) is a boronic acid derivative with the molecular formula C₇H₄BF₃N₂O₂ and a molecular weight of 215.93 g/mol. The compound features a pyridine ring substituted with a cyano (-CN) group at position 2, a trifluoromethyl (-CF₃) group at position 6, and a boronic acid (-B(OH)₂) moiety at position 4. Its structure confers unique electronic properties, making it valuable in cross-coupling reactions, such as Suzuki-Miyaura couplings, for synthesizing pharmaceuticals and agrochemicals .
Key properties include:
Properties
Molecular Formula |
C7H4BF3N2O2 |
|---|---|
Molecular Weight |
215.93 g/mol |
IUPAC Name |
[2-cyano-6-(trifluoromethyl)pyridin-4-yl]boronic acid |
InChI |
InChI=1S/C7H4BF3N2O2/c9-7(10,11)6-2-4(8(14)15)1-5(3-12)13-6/h1-2,14-15H |
InChI Key |
OFKNWOKYWWIZEG-UHFFFAOYSA-N |
Canonical SMILES |
B(C1=CC(=NC(=C1)C(F)(F)F)C#N)(O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Boronic Acid Derivatives
Substituent Effects on Electronic and Physical Properties
The reactivity and stability of boronic acids are heavily influenced by substituents on the aromatic ring. Below is a comparison of (2-Cyano-6-(trifluoromethyl)pyridin-4-yl)boronic acid with analogs differing in substituent type and position:
Table 1: Structural and Physical Comparison
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | CAS Number | Key Substituents |
|---|---|---|---|---|
| (2-Cyano-6-(trifluoromethyl)pyridin-4-yl)boronic acid | C₇H₄BF₃N₂O₂ | 215.93 | 2225178-37-8 | -CN (position 2), -CF₃ (position 6) |
| (2-Methoxy-6-(trifluoromethyl)pyridin-4-yl)boronic acid | C₇H₇BF₃NO₃ | 220.94 | 1429874-11-2 | -OCH₃ (position 2), -CF₃ (position 6) |
| (6-(Trifluoromethyl)pyridin-3-yl)boronic acid | C₆H₅BF₃NO₂ | 199.92 | 868662-36-6 | -CF₃ (position 6), -B(OH)₂ (position 3) |
| [5-Chloro-2-(trifluoromethyl)pyridin-4-yl]boronic acid | C₆H₄BClF₃NO₂ | 225.37 | 2225174-70-7 | -Cl (position 5), -CF₃ (position 2) |
Key Observations :
Electron-Withdrawing vs. Electron-Donating Groups: The cyano (-CN) group in the target compound is strongly electron-withdrawing, enhancing the electrophilicity of the boronic acid moiety, which may improve reactivity in cross-coupling reactions compared to methoxy (-OCH₃), an electron-donating group . Trifluoromethyl (-CF₃) groups, present in all compared compounds, contribute to lipophilicity and metabolic stability in drug candidates .
Positional Effects :
- Substitution at pyridin-4-yl (para position) vs. pyridin-3-yl (meta position) alters steric and electronic environments. For example, (6-(Trifluoromethyl)pyridin-3-yl)boronic acid (CAS: 868662-36-6) has a boronic acid group at position 3, which may reduce steric hindrance in couplings compared to the para-substituted target compound .
Table 2: Application Comparison
Reactivity Insights :
- The cyano group in the target compound may accelerate transmetalation steps in Suzuki couplings by stabilizing transition states, whereas methoxy analogs exhibit slower kinetics due to electron donation .
Stability and Handling
- (2-Cyano-6-(trifluoromethyl)pyridin-4-yl)boronic acid is moisture-sensitive, requiring stringent storage conditions (-20°C, sealed) .
- Methoxy-substituted analogs show greater air stability but may require purification via recrystallization to remove boroxine byproducts .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
